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A new generation of photovoltaic materials is being driven by colloidal quantum dots (QDs),
which provide distinct benefits such as tunable bandgaps and solution-based processing. Lead
sulfide (PbS) and perovskite quantum dots (PQDSs) are the two most promising candidates in
this field. This guide provides an objective comparison of their performance in solar cells,
supported by experimental data, to help researchers, scientists, and professionals in drug
development.

Performance Metrics: A Comparative Overview

Recent advancements in device architecture and material processing have led to significant
improvements in the power conversion efficiencies (PCE) of both PbS and perovskite QD solar
cells. Perovskite QDs have recently taken a substantial lead in certified efficiencies.

Below is a summary of key performance parameters for high-performing solar cells from each
category.
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Parameter PbS QD Solar Cells Perovskite QD Solar Cells
Max. Power Conversion -
o 11.3%][1] 18.37% (Certified 18.3%)[2]
Efficiency (PCE)
Open-Circuit Voltage (Voc) ~0.55 V]3] >1.2 V[4]
Short-Circuit Current Density
~25.3 mA/cm2[5] ~15-16 mA/cm2
(Jsc)
Fill Factor (FF) ~64%][3] >77%][6]
Relatively stable; can retain
96% of initial performance after  Historically a major challenge,
1200 hours with proper but improving. Thermal stability
Stability passivation[1]. can be enhanced with
Unencapsulated devices can modifications like PbS QD
be stable for over 150 days in interlayers[7].
air[5].

Device Architecture and Operating Principle

Both PbS and perovskite QD solar cells are typically fabricated in a stacked thin-film structure.
Light is absorbed in the QD layer, creating an exciton (a bound electron-hole pair). This exciton
is then separated at the interface with adjacent electron and hole transport layers (ETL and
HTL). The separated charges are transported to their respective electrodes, generating a
current.

The energy level alignment between the QD layer, the ETL, and the HTL is critical for efficient
charge separation and transport, and to minimize recombination losses.
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Typical Quantum Dot Solar Cell Operation
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Caption: Generalized operational workflow in a QD solar cell.

Experimental Protocols

The fabrication of high-efficiency QD solar cells is a multi-step process requiring precise control
over layer deposition and surface chemistry. While specific parameters vary, the general
workflows are outlined below.

Fabrication of PbS QD Solar Cells

PbS QD solar cells are typically built using a layer-by-layer spin-coating process that involves a
solid-state ligand exchange to replace the long, insulating organic ligands from synthesis with
short, conductive ones.

Key Steps:

e Substrate Preparation: Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass
substrates are sequentially cleaned with detergent, deionized water, acetone, and
isopropanol.

o ETL Deposition: An electron transport layer, commonly zinc oxide (ZnO) or titanium dioxide
(TiO2), is deposited onto the substrate, often via spin-coating a nanopatrticle solution,
followed by annealing.

e PbS QD Layer Deposition:
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o A solution of PbS QDs in an organic solvent (e.g., hexane) is spin-coated onto the ETL.[8]

o Aligand-exchange solution (e.g., tetrabutylammonium iodide (TBAI) in methanol) is
applied to the substrate for a short duration (e.g., 30 seconds).[5][8]

o The film is rinsed with a solvent like acetonitrile or methanol to remove displaced ligands
and excess salts.[8]

o This deposition and exchange process is repeated multiple times (typically 10-12 layers)
to build a film of the desired thickness (~220 nm).[5]

HTL Deposition (Optional but common): A hole transport layer is deposited. In some
architectures, a final treatment of the PbS QD layer (e.g., with 1,2-ethanedithiol) creates a
self-passivated hole-conductive surface.[5]

Electrode Evaporation: A top metal contact, usually gold (Au) or silver (Ag), is deposited via
thermal evaporation through a shadow mask to define the active area of the device.
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PbS QD Solar Cell Fabrication Workflow
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Caption: Layer-by-layer fabrication of a PbS QD solar cell.
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Fabrication of Perovskite QD Solar Cells

Perovskite QD solar cells also utilize solution processing, but the surface chemistry and film
formation can be more direct than the multi-step ligand exchange required for PbS QDs.

Key Steps:

e Substrate and ETL Preparation: Similar to the PbS protocol, substrates are rigorously
cleaned. Tin oxide (Sn0O32) is a commonly used ETL and is deposited via spin-coating and
annealed at ~150°C.[2][9]

o Perovskite QD Layer Deposition: This step is performed in an inert environment (e.g., a
glove box).[9]

o A solution of perovskite QDs (e.g., CsPbls) is filtered and then spin-coated onto the ETL.

o During the spin-coating process, an anti-solvent (such as methyl acetate or
chlorobenzene) is often dripped onto the substrate to induce rapid crystallization and form
a dense, uniform film.[9][10]

o The film is then annealed at a moderate temperature (e.g., 100-130°C) for several
minutes.[9]

o HTL Deposition: A hole transport material, most commonly Spiro-OMeTAD with chemical
dopants, is spin-coated on top of the perovskite QD layer inside the glove box.[2][9]

» Electrode Evaporation: The device is finished by thermally evaporating a gold (Au) top
electrode.[2]
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Perovskite QD Solar Cell Fabrication Workflow

Start: Clean Substrate

Deposit ETL (e.g., SnO2)
+ Anneal

UV Ozone Clean

Enter Inert Environment
(Glove Box)

Spin-coat Perovskite QD Solution
+ Anti-Solvent Quench

Anneal Perovskite Film

Spin-coat HTL
(e.g., Spiro-OMeTAD)

Evaporate Metal Contact (Au)

Finish: Device Characterization

Click to download full resolution via product page

Caption: Typical fabrication workflow for a perovskite QD solar cell.
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Conclusion and Future Outlook

Both PbS and perovskite quantum dots are formidable materials for next-generation, solution-
processed solar cells.

¢ PbS Quantum Dots have demonstrated remarkable progress, particularly in terms of stability.
[1][5] Their fabrication, while involving numerous steps, is well-understood and reproducible.
[3][11] The primary challenge remains pushing the efficiency to be competitive with other
thin-film technologies.

o Perovskite Quantum Dots currently hold the record for efficiency in QD-based solar cells,
with a certified PCE of over 18%.[2] They benefit from high defect tolerance and excellent
optoelectronic properties.[12] However, the long-term operational stability, especially
concerning moisture, heat, and oxygen, remains the most significant hurdle for their
commercialization.[7] The inclusion of lead in high-performance perovskites also poses
environmental concerns that are actively being researched.[13]

Future research will likely focus on hybrid approaches, such as using perovskites to passivate
PbS QD surfaces, which has already shown promise in boosting both efficiency and stability.[1]
Continued efforts in developing lead-free perovskite compositions and novel encapsulation
strategies will be critical for the eventual deployment of this highly promising technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/publication/326179942_Hybrid_PbS_Quantum-Dot-in-Perovskite_for_High-Efficiency_Perovskite_Solar_Cell
https://ieeexplore.ieee.org/document/9633033/
https://ieeexplore.ieee.org/document/9633033/
https://scispace.com/papers/high-efficiency-pbs-quantum-dot-solar-cells-with-greatly-3tj5jug1dg
https://www.ossila.com/pages/how-to-fabricate-perovskite-solar-cells
https://upcommons.upc.edu/server/api/core/bitstreams/1c79c816-9aa0-49c5-b8a4-3f0c16d36d75/content
https://research-hub.nrel.gov/en/publications/quantum-dot-solar-cell-fabrication-protocols-4/
https://www.researchgate.net/publication/392968823_Perovskite_Quantum_Dots_Fabrication_Degradation_and_Enhanced_Performance_Across_Solar_Cells_Optoelectronics_and_Quantum_Technologies
https://eureka.patsnap.com/report-comparison-of-perovskite-nanocrystals-vs-quantum-dots-in-displays
https://eureka.patsnap.com/report-comparison-of-perovskite-nanocrystals-vs-quantum-dots-in-displays
https://www.benchchem.com/product/b075296#comparative-performance-of-pbs-and-perovskite-quantum-dots-in-solar-cells
https://www.benchchem.com/product/b075296#comparative-performance-of-pbs-and-perovskite-quantum-dots-in-solar-cells
https://www.benchchem.com/product/b075296#comparative-performance-of-pbs-and-perovskite-quantum-dots-in-solar-cells
https://www.benchchem.com/product/b075296#comparative-performance-of-pbs-and-perovskite-quantum-dots-in-solar-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

